molecular formula C7H6N4O B8365233 5-Acetyltetrazolo[1,5-a]pyridine

5-Acetyltetrazolo[1,5-a]pyridine

Cat. No.: B8365233
M. Wt: 162.15 g/mol
InChI Key: PZOYSIVWNIGFJV-UHFFFAOYSA-N
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Description

5-Acetyltetrazolo[1,5-a]pyridine is a useful research compound. Its molecular formula is C7H6N4O and its molecular weight is 162.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H6N4O

Molecular Weight

162.15 g/mol

IUPAC Name

1-(tetrazolo[1,5-a]pyridin-5-yl)ethanone

InChI

InChI=1S/C7H6N4O/c1-5(12)6-3-2-4-7-8-9-10-11(6)7/h2-4H,1H3

InChI Key

PZOYSIVWNIGFJV-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC=CC2=NN=NN21

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 11.42 g of 2-chloro-4-acetylpyridine, 9.51 g of sodium azide and 9.2 ml of 12 N HCl in 86 ml of a 1:1 ethanol:water mixture was heated at reflux for three hours. An additional 9.2 g of sodium azide was added and the reaction mixture heated at reflux overnight. An aqueous solution of sodium carbonate (3.92 g) was added and the mixture repeatedly extracted with methylene chloride. The combined extracts were washed with water and saturated sodium chloride solution and then dried with anhydrous magnesium sulfate. Concentration under reduced pressure afforded 10.2 g of product.
Quantity
11.42 g
Type
reactant
Reaction Step One
Quantity
9.51 g
Type
reactant
Reaction Step One
Name
Quantity
9.2 mL
Type
reactant
Reaction Step One
Quantity
86 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
9.2 g
Type
reactant
Reaction Step Two
Quantity
3.92 g
Type
reactant
Reaction Step Three

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